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Compound of Interest

Compound Name: N-Desmethyl Asenapine

Cat. No.: B1451337 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of N-Desmethyl Asenapine, a metabolite of the atypical antipsychotic Asenapine, is

paramount.[1][2] This guide provides essential procedural information to ensure laboratory

safety and operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)
N-Desmethyl Asenapine should be handled with care, treating it as a potentially hazardous

compound. While a specific Occupational Exposure Limit (OEL) for N-Desmethyl Asenapine
has not been established, the OEL for the parent compound, Asenapine, can be used as a

conservative guideline.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection

Double gloving with powder-

free nitrile or neoprene

chemotherapy gloves

compliant with ASTM D6978

standard.

Prevents skin contact and

absorption. The outer glove

should be removed and

disposed of after handling.

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes,

dust, and aerosols.

Body Protection

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder outside of a

containment system, such as a

chemical fume hood or glove

box, or when there is a risk of

aerosolization.

Minimizes inhalation of the

compound.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize exposure to vapors or dust.[3]

Chemical and Physical Properties
Below is a summary of the available quantitative data for N-Desmethyl Asenapine and its

parent compound, Asenapine.

Table 1: Properties of N-Desmethyl Asenapine
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Property Value Source

CAS Number 128915-56-0 (free base) [2]

Molecular Formula C₁₆H₁₄ClNO [2]

Molecular Weight 271.7 g/mol [2]

Purity ≥98% [2]

Formulation A solid [2]

Solubility Soluble in DMSO [2]

Storage -20°C [2]

Table 2: Properties of Asenapine (Parent Compound)

Property Value Source

CAS Number 85650-56-2 (maleate salt) [4]

Molecular Weight 401.84 g/mol (maleate salt) [4]

Melting Point 141-145 °C [4]

pKa 8.51 (free base) [4]

Solubility (Water) Slightly soluble [4]

Occupational Exposure Limit

(OEL)

1 µg/m³ (Time-Weighted

Average)
[5]

Metabolic Pathway and Synthesis Workflow
Metabolism of Asenapine to N-Desmethyl Asenapine

N-Desmethyl Asenapine is a primary metabolite of Asenapine. The metabolic process is

primarily mediated by cytochrome P450 enzymes in the liver.[1][6]
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Metabolic Pathway of Asenapine

Asenapine

CYP1A2 (Primary)
CYP3A4, CYP2D6 (Minor)

N-demethylation

UGT1A4

Direct Glucuronidation

N-Desmethyl Asenapine Other Metabolites
(e.g., Asenapine N+-glucuronide)

Click to download full resolution via product page

Metabolic conversion of Asenapine.

General Synthetic Workflow for Asenapine Analogs

While a specific protocol for N-Desmethyl Asenapine is not publicly detailed, the synthesis of

its parent compound, Asenapine, provides a general workflow. The synthesis is a multi-step

process often involving the formation of a tricyclic ring system.[7][8][9]
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General Synthesis Workflow for Asenapine Analogs

Starting Materials
(e.g., o-bromobenzaldehyde)

Condensation & Addition

Reductive Amination & Ring Closure

Formation of Tricyclic Core

Purification

Final Product
(Asenapine analog)

Click to download full resolution via product page

A simplified, multi-step synthesis process.

Operational Plan: Handling and Storage
A clear and concise operational plan is crucial for minimizing risk and ensuring the integrity of

the research material.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area within a chemical fume hood by lining it with absorbent, disposable bench paper.
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Weighing: If weighing the solid compound, do so within the fume hood or a balance

enclosure to prevent the dispersion of powder.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

As N-Desmethyl Asenapine is soluble in DMSO, use appropriate chemical-resistant pipette

tips.[2]

Cleaning: After handling, decontaminate all surfaces with an appropriate solvent (e.g., 70%

ethanol) and dispose of all contaminated materials as hazardous waste.

Doffing PPE: Remove PPE in the correct order (outer gloves, gown, inner gloves) to prevent

cross-contamination. Wash hands thoroughly with soap and water after removing all PPE.

Storage:

N-Desmethyl Asenapine should be stored at -20°C in a tightly sealed, clearly labeled

container.[2] The storage area should be secure and accessible only to authorized personnel.

Disposal Plan
All waste contaminated with N-Desmethyl Asenapine must be treated as hazardous

pharmaceutical waste and disposed of in accordance with all applicable federal, state, and

local regulations.[10][11][12][13]

Step-by-Step Disposal Procedure:

Segregation: At the point of generation, segregate all N-Desmethyl Asenapine waste from

other waste streams. This includes unused compounds, contaminated labware (e.g., pipette

tips, vials), and grossly contaminated PPE.

Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The container should be compatible with the chemical nature of the waste.

Labeling: The waste container must be labeled "Hazardous Waste" and include the chemical

name "N-Desmethyl Asenapine."

Accumulation: Store the sealed waste container in a designated, secure area away from

general lab traffic.
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Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management vendor. Do not dispose of N-Desmethyl Asenapine
down the drain or in the regular trash.[13]

Experimental Protocol: Analytical Method
Development
While a specific, detailed experimental protocol for handling N-Desmethyl Asenapine is not

publicly available, the following outlines a general procedure for analytical method development

based on published literature for its quantification.[14][15][16][17]

Objective: To develop a robust method for the quantification of N-Desmethyl Asenapine in a

given matrix (e.g., plasma, urine).

Methodology: High-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (HPLC-MS/MS) is a common and sensitive method.[14][15]

Standard Preparation:

Prepare a stock solution of N-Desmethyl Asenapine in a suitable solvent (e.g., DMSO or

methanol) at a known concentration.

Perform serial dilutions to create a series of calibration standards and quality control (QC)

samples at various concentrations.

Sample Preparation:

For biological matrices, a sample extraction step is necessary to remove interfering

substances. This can be achieved through:

Protein Precipitation (PPT): Add a cold organic solvent (e.g., acetonitrile) to the sample,

vortex, and centrifuge to pellet the proteins.

Liquid-Liquid Extraction (LLE): Use an appropriate organic solvent to extract the analyte

from the aqueous sample.
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Solid-Phase Extraction (SPE): Use a specialized cartridge to bind and elute the analyte,

providing a cleaner sample.

Chromatographic Conditions:

Column: A C18 or similar reversed-phase column is typically used.

Mobile Phase: A gradient of an aqueous phase (e.g., water with formic acid or ammonium

acetate) and an organic phase (e.g., acetonitrile or methanol).

Flow Rate: Typically around 0.5 - 1.0 mL/min.

Injection Volume: 5-20 µL.

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive mode is common for this type of

compound.

Transitions: Optimize the precursor and product ion transitions (MRM - Multiple Reaction

Monitoring) for N-Desmethyl Asenapine and an internal standard.

Method Validation:

Validate the method according to relevant guidelines (e.g., FDA, ICH) for linearity,

accuracy, precision, selectivity, and stability.

This guide provides a foundational framework for the safe handling and disposal of N-
Desmethyl Asenapine. It is imperative that all laboratory personnel are trained on these

procedures and that the specific Safety Data Sheet for the compound is readily available and

reviewed before any work commences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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